Cas no 85844-69-5 (ethyl 11-{[(3-nitrophenyl)sulfonyl]amino}undecanoate)

• Product Name: ethyl 11-{[(3-nitrophenyl)sulfonyl]amino}undecanoate
• CAS No: 85844-69-5
• MF: C₁₉H₃₀N₂O₆S
• MW: 414.51630449295
• CID: 1841574
• PubChem ID: 3070108
• Update Time: 2025-04-21

ethyl 11-{[(3-nitrophenyl)sulfonyl]amino}undecanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 11-{[(3-nitrophenyl)sulfonyl]amino}undecanoate
• ethyl 11-[(3-nitrophenyl)sulfonylamino]undecanoate
• DTXSID80235111
• 85844-69-5
• Undecanoic acid, 11-(((3-nitrophenyl)sulfonyl)amino)-, ethyl ester
• Ethyl 11-(((3-nitrophenyl)sulfonyl)amino)undecanoate

• Inchi： 1S/C19H30N2O6S/c1-2-27-19(22)14-9-7-5-3-4-6-8-10-15-20-28(25,26)18-13-11-12-17(16-18)21(23)24/h11-13,16,20H,2-10,14-15H2,1H3
• InChI Key： WMPUJGMAUZTNSN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)[N+](=O)[O-])(NCCCCCCCCCCC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 414.18245785g/mol
• Monoisotopic Mass: 414.18245785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 127Ų